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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-ethylhexanoate, a branched-chain fatty acid ester, is a versatile ingredient with

significant applications across the flavor, fragrance, and cosmetic industries. Its unique sensory

profile and physicochemical properties make it a valuable component in a wide array of

consumer products. This technical guide provides an in-depth overview of its core industrial

applications, supported by quantitative data, experimental methodologies, and a visualization

of its role in product formulation.

Physicochemical Properties
A comprehensive understanding of the physical and chemical characteristics of Ethyl 2-
ethylhexanoate is fundamental to its application in various formulations. Key properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₂₀O₂ [1]

Molecular Weight 172.26 g/mol [1][2]

CAS Number 2983-37-1 [1][2]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Odor Fruity, tropical aroma [1]

Boiling Point 81.0 °C @ 24.00 mm Hg [1]

Key Industrial Applications
Ethyl 2-ethylhexanoate's primary industrial applications stem from its pleasant aroma and its

textural properties as an emollient.

Flavor and Fragrance Industry
In the flavor and fragrance sector, Ethyl 2-ethylhexanoate is utilized as a flavoring agent and

fragrance ingredient.[1] Its characteristic fruity and tropical scent makes it a popular choice for

enhancing the sensory experience of food products, beverages, and perfumes.

Applications include:

Food and Beverages: Imparts fruity notes to candies, baked goods, and drinks.

Perfumes and Colognes: Contributes to the top and middle notes of fragrance compositions.

Scented Consumer Products: Used in lotions, soaps, and other personal care items to

provide a pleasant aroma.

Cosmetics and Personal Care Industry
Within the cosmetics industry, Ethyl 2-ethylhexanoate and its related alkyl ethylhexanoates

primarily function as skin-conditioning agents and emollients.[3][4][5] They impart a smooth,

soft feel to the skin and help to maintain the skin's moisture barrier.
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Key functions and applications:

Emollient: Softens and soothes the skin.

Skin-Conditioning Agent: Helps to improve the appearance of the skin.

Formulations: Found in a wide range of products including lotions, creams, lipsticks, and

other makeup.

Experimental Protocols
The evaluation of Ethyl 2-ethylhexanoate in its various applications requires standardized

experimental protocols to ensure consistent and reliable results.

Synthesis of Ethyl 2-ethylhexanoate (Fischer
Esterification)
Objective: To synthesize Ethyl 2-ethylhexanoate from 2-ethylhexanoic acid and ethanol via

Fischer esterification.

Materials:

2-ethylhexanoic acid

Absolute ethanol (large excess)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Standard laboratory glassware for reflux and distillation

Procedure:

In a round-bottom flask, combine 2-ethylhexanoic acid and a large excess of absolute

ethanol.
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Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture for a specified period to drive the

equilibrium towards the formation of the ester.[6][7][8][9][10]

After cooling, neutralize the excess acid with a saturated sodium bicarbonate solution.

Separate the organic layer containing the ester.

Wash the organic layer with water to remove any remaining salts and alcohol.

Dry the ester over anhydrous sodium sulfate.

Purify the Ethyl 2-ethylhexanoate by distillation.

Quality Control: The purity of the synthesized ester can be assessed using Gas

Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any impurities.

Sensory Evaluation of Fragrance
Objective: To assess the olfactory characteristics of Ethyl 2-ethylhexanoate.

Methodology: A trained sensory panel is utilized to perform a Quantitative Descriptive Analysis

(QDA).

Procedure:

Panelist Training: Train a panel of assessors to identify and rate the intensity of various

aroma descriptors relevant to fruity and floral scents.

Sample Preparation: Prepare solutions of Ethyl 2-ethylhexanoate at various concentrations

in an appropriate solvent (e.g., ethanol).

Evaluation: Present the samples to the panelists in a controlled environment. Panelists will

rate the intensity of predefined aroma attributes (e.g., fruity, sweet, waxy) on a standardized

scale.

Data Analysis: Analyze the data statistically to generate a sensory profile of the fragrance.
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Evaluation of Emollient Performance in a Cosmetic
Formulation
Objective: To quantify the skin-conditioning effects of a cosmetic formulation containing Ethyl
2-ethylhexanoate.

Methodology: In-vivo instrumental assessment of skin hydration and transepidermal water loss

(TEWL).

Procedure:

Subject Recruitment: Recruit a panel of subjects with healthy skin.

Baseline Measurements: Measure baseline skin hydration (using a Corneometer) and TEWL

(using a Tewameter) on designated areas of the subjects' forearms.

Product Application: Apply a standardized amount of the cosmetic formulation containing

Ethyl 2-ethylhexanoate to the test areas.

Post-Application Measurements: Re-measure skin hydration and TEWL at specified time

intervals after product application.

Data Analysis: Compare the post-application measurements to the baseline to determine the

effect of the formulation on skin hydration and barrier function.

Application Workflow in Industry
The following diagram illustrates the typical workflow for incorporating Ethyl 2-ethylhexanoate
into a consumer product, from initial synthesis to final product evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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